![molecular formula C2Cl2F4<br>ClF2C-CClF2<br>C2Cl2F4 B1200811 Dichlorotetrafluoroethane CAS No. 76-14-2](/img/structure/B1200811.png)
Dichlorotetrafluoroethane
Overview
Description
Dichlorotetrafluoroethane is a chlorofluorocarbon (CFC) with the chemical formula C₂Cl₂F₄. It is known for its use as a refrigerant and is commonly referred to by its trade names such as Freon 114 and Genetron 114 . This compound exists in two isomeric forms: 1,1-dichlorotetrafluoroethane and 1,2-dichlorotetrafluoroethane .
Scientific Research Applications
Dichlorotetrafluoroethane has several applications in scientific research and industry. It is primarily used as a refrigerant in various cooling systems, including those used by the U.S. Navy . Additionally, it has been employed in the production of hydrochlorofluorocarbons and hydrofluorocarbons, which are considered more environmentally friendly alternatives to traditional CFCs . Its non-flammable nature and stability make it suitable for use in various industrial processes .
Safety and Hazards
Future Directions
Mechanism of Action
The mechanism of action of dichlorotetrafluoroethane involves its interaction with hydrogen in the presence of a palladium catalyst during hydrodechlorination . This reaction breaks the carbon-chlorine bonds, leading to the formation of tetrafluoroethane and other fluorinated products . The molecular targets and pathways involved in this process are primarily related to the catalytic activity of palladium and the specific reaction conditions employed .
Biochemical Analysis
Biochemical Properties
Dichlorotetrafluoroethane plays a role in biochemical reactions primarily as an inert compound. It does not actively participate in enzymatic reactions but can interact with certain biomolecules. For instance, it can dissolve in lipid membranes due to its non-polar nature, potentially affecting membrane fluidity and permeability. There is limited information on specific enzymes, proteins, or other biomolecules that this compound interacts with directly .
Cellular Effects
The effects of this compound on cells are primarily related to its physical properties rather than biochemical interactions. Inhalation of this compound can lead to respiratory irritation and central nervous system effects such as dizziness and drowsiness. At high concentrations, it can cause asphyxiation by displacing oxygen in the air. This compound does not significantly influence cell signaling pathways, gene expression, or cellular metabolism under typical exposure conditions .
Molecular Mechanism
At the molecular level, this compound exerts its effects primarily through physical interactions rather than chemical reactions. It can dissolve in cell membranes, potentially altering their properties. It does not bind to specific biomolecules or act as an enzyme inhibitor or activator. The primary concern with this compound is its potential to form phosgene gas when exposed to high temperatures or flames, which is highly toxic .
Temporal Effects in Laboratory Settings
In laboratory settings, the stability of this compound is relatively high under standard conditions. It remains stable over time, but its effects can change if it degrades into other compounds, such as phosgene, under high temperatures. Long-term exposure to this compound in laboratory animals has shown minimal effects on cellular function, provided that exposure levels are controlled .
Dosage Effects in Animal Models
The effects of this compound vary with dosage in animal models. At low doses, it has minimal impact on health, but at high doses, it can cause respiratory distress, central nervous system depression, and even death due to asphyxiation. Toxic effects are primarily observed at concentrations that significantly displace oxygen in the environment .
Metabolic Pathways
This compound is not metabolized by the body and does not participate in metabolic pathways. It is primarily excreted unchanged through exhalation. Due to its inert nature, it does not interact with metabolic enzymes or cofactors .
Transport and Distribution
Within the body, this compound is transported through the bloodstream and distributed to various tissues. It can dissolve in lipid membranes, leading to its accumulation in fatty tissues. It does not bind to specific transporters or binding proteins .
Subcellular Localization
This compound does not have specific subcellular localization due to its inert nature. It can diffuse across cell membranes and accumulate in lipid-rich areas, but it does not target specific organelles or undergo post-translational modifications .
Preparation Methods
Dichlorotetrafluoroethane can be synthesized through several methods. One common method involves reacting trichlorotrifluoroethane with antimony pentachloride . Another method includes reacting trichlorotrifluoroethane with sulfur tetrafluoride or dichlorodifluoromethane with an aluminum fluoride catalyst . Industrial production often involves the reaction of tetrachloroethylene with hydrogen fluoride and chlorine, although this method results in a mixture of products .
Chemical Reactions Analysis
Dichlorotetrafluoroethane undergoes various chemical reactions, including hydrodechlorination when reacted with hydrogen at temperatures between 300 to 600°C using a palladium catalyst . This reaction primarily produces 1,1,1,2-tetrafluoroethane, along with minor products such as 1-chloro-1,2,2,2-tetrafluoroethane and 1,1,1-trifluoroethane . The compound does not ignite in air and has a close boiling point to its isomer, making separation by distillation challenging .
Comparison with Similar Compounds
Dichlorotetrafluoroethane is often compared with other chlorofluorocarbons such as dichlorodifluoromethane (CCl₂F₂) and trichlorotrifluoroethane (C₂Cl₃F₃) . While all these compounds share similar properties, this compound is unique due to its specific isomeric forms and its use in producing environmentally friendly alternatives . The similar compounds include:
- Dichlorodifluoromethane (CCl₂F₂)
- Trichlorotrifluoroethane (C₂Cl₃F₃)
- Tetrafluoroethane (C₂H₂F₄)
Properties
IUPAC Name |
1,2-dichloro-1,1,2,2-tetrafluoroethane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2Cl2F4/c3-1(5,6)2(4,7)8 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDMOUSALMHHKOS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(F)(F)Cl)(F)(F)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2Cl2F4, Array | |
Record name | 1,2-DICHLORO-1,1,2,2-TETRAFLUOROETHANE | |
Source | CAMEO Chemicals | |
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Record name | DICHLOROTETRAFLUOROETHANE | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8026434 | |
Record name | 1,2-Dichloro-1,1,2,2-tetrafluoroethane | |
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Molecular Weight |
170.92 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
1,2-Dichloro-1,1,2,2-tetrafluoroethane is a colorless, nearly odorless nonflammable gas. It may be mildly toxic and irritating by inhalation. It can asphyxiate by the displacement of air. Exposure of the container to prolonged heat or fire can cause it to rupture violently and rocket. It is used as a solvent and as a fire extinguishing agent., Liquid, Colorless gas with a faint, ether-like odor at high concentrations; Note: A liquid below 38 degrees F. Shipped as a liquefied compressed gas; [NIOSH], COLOURLESS COMPRESSED LIQUEFIED GAS. | |
Record name | 1,2-DICHLORO-1,1,2,2-TETRAFLUOROETHANE | |
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Record name | Ethane, 1,2-dichloro-1,1,2,2-tetrafluoro- | |
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Record name | Dichlorotetrafluoroethane | |
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Record name | DICHLOROTETRAFLUOROETHANE | |
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Boiling Point |
38.8 °F at 760 mmHg (USCG, 1999), 3.5 °C, 4.1 °C | |
Record name | 1,2-DICHLORO-1,1,2,2-TETRAFLUOROETHANE | |
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Record name | 1,2-DICHLORO-1,1,2,2-TETRAFLUOROETHANE | |
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Record name | DICHLOROTETRAFLUOROETHANE | |
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Solubility |
0.01 % (NIOSH, 2023), Souble in alcohol, ether, 0.013% in water, In water, 130 mg/L at 25 °C, Solubility in water at 25 °C: none | |
Record name | 1,2-DICHLORO-1,1,2,2-TETRAFLUOROETHANE | |
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Record name | 1,2-DICHLORO-1,1,2,2-TETRAFLUOROETHANE | |
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Record name | DICHLOROTETRAFLUOROETHANE | |
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Density |
1.455 g/cu cm at 25 °C, Relative density (water = 1): 1.5 | |
Record name | 1,2-DICHLORO-1,1,2,2-TETRAFLUOROETHANE | |
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Record name | DICHLOROTETRAFLUOROETHANE | |
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Vapor Density |
1.455 at 77 °F (USCG, 1999) - Heavier than air; will sink (Relative to Air), 5.9 (Air = 1), Relative vapor density (air = 1): 5.89 | |
Record name | 1,2-DICHLORO-1,1,2,2-TETRAFLUOROETHANE | |
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Vapor Pressure |
2616.02 mmHg (USCG, 1999), Vapor pressure: 10 mm Hg at -72.3 °C; 1 mm Hg at -95.4 °C; 40 mm Hg at -53.7 °C, 100 mm Hg at -39.1 °C; 400 mm Hg at -12.0 °C, 2014 mm Hg at 25 °C, Vapor pressure, kPa at 25 °C: 268 | |
Record name | 1,2-DICHLORO-1,1,2,2-TETRAFLUOROETHANE | |
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Record name | 1,2-DICHLORO-1,1,2,2-TETRAFLUOROETHANE | |
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Impurities |
Chlorofluoroalkanes (and also the alternative HCFCs and HFCs) produced on an industrial scale are subject to stringent standards. Impurities must not exceed the following limits (vol %): acids, 0; moisture, <0.001; higher-boiling fractions, <0.05; and other gases, 2. /Chlorofluoroalkanes/ | |
Record name | 1,2-DICHLORO-1,1,2,2-TETRAFLUOROETHANE | |
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Color/Form |
Colorless gas ... [Note: A liquid below 38 degrees F. Shipped as a liquefied compressed gas] | |
CAS No. |
76-14-2; 1320-37-2(mixedisomers), 76-14-2 | |
Record name | 1,2-DICHLORO-1,1,2,2-TETRAFLUOROETHANE | |
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Record name | Cryofluorane [INN] | |
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Record name | Dichlorotetrafluoroethane | |
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Record name | Ethane, 1,2-dichloro-1,1,2,2-tetrafluoro- | |
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Record name | DICHLOROTETRAFLUOROETHANE | |
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Record name | 1,2-DICHLORO-1,1,2,2-TETRAFLUOROETHANE | |
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Record name | Ethane, 1,2-dichloro-1,1,2,2-tetrafluoro- | |
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Melting Point |
-137 °F (USCG, 1999), -92.53 °C, -94 °C | |
Record name | 1,2-DICHLORO-1,1,2,2-TETRAFLUOROETHANE | |
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Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Record name | 1,2-DICHLORO-1,1,2,2-TETRAFLUOROETHANE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/146 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | DICHLOROTETRAFLUOROETHANE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0649 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
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